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For your research records, here are the fundamental characteristics of Epitalon TFA.

Property Specification

Sequence (Shortening) Ala-Glu-Asp-Gly (AEDG) [1] [2]

Molecular Formula C₁₆H₂₃F₃N₄O₁₁ [3] [4]

Molecular Weight 504.37 g/mol [3] [4]

Form Lyophilized (freeze-dried) powder [3]

Purity Often ≥ 98.5% to ≥ 99.51% (vendor-specific) [4] [2]

| Storage (Lyophilized) | Long-term: ≤ -20°C or -80°C [5] Short-term: Stable at room temperature for

days/weeks [5] |

Reconstitution & Solution Preparation

Here is a standard protocol for reconstituting lyophilized Epitalon TFA, based on general best practices for

peptides [6]. You can adapt the solvent and volume based on your experimental requirements for

concentration and solubility.
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Gather Supplies

Equilibrate to Room Temperature

Sanitize and Inspect

Calculate Solvent Volume

Add Solvent Gently

Dissolve the Peptide

Confirm Complete Reconstitution

Label and Refrigerate

Click to download full resolution via product page

Critical Steps Explained:

Gather Supplies: You will need the lyophilized peptide vial, sterile solvent (e.g., sterile or
bacteriostatic water, 0.9% NaCl), syringes with fine-gauge needles, and alcohol swabs [6].
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1. Equilibrate Vial: Removing the vial directly from cold storage and allowing it to reach room

temperature prevents condensation from forming inside the vial, which could degrade the hygroscopic
peptide powder [6] [5].

2. Sanitize and Inspect: Clean the rubber stopper with an alcohol swab and visually inspect the
powder for any irregularities to maintain an aseptic environment and sample integrity [6].

3. Calculate Volume: Use the formula: Volume of Solvent (mL) = Mass of Peptide (mg) ÷ Desired
Concentration (mg/mL). For example, to reconstitute a 10 mg vial to a concentration of 10 mg/mL,

add 1 mL of solvent [7] [6].
4. Add Solvent Gently: Slowly inject the solvent down the inner wall of the vial. Avoid directing the

stream directly onto the powder to prevent foaming and potential peptide denaturation [7] [6].
5. Dissolve Gently: Swirl the vial gently until the solution is clear. Do not vortex or shake
vigorously, as this can cause protein denaturation and aggregation [7] [6].
6. Confirm Reconstitution: Ensure no undissolved particles or clumps remain. The solution should

be clear. Incomplete dissolution leads to inaccurate dosing [6].

Troubleshooting Common Issues

This table addresses common problems researchers encounter when working with lyophilized peptides.

Issue Potential Cause Solution & Prevention

Peptide won't
dissolve

Incorrect solvent,
aggressive mixing

Check peptide solubility data; use gentle swirling,
not shaking. Some peptides may require dilute

acetic acid [6].

Solution appears
cloudy/particles

Incomplete dissolution,

contamination

Continue gentle mixing; ensure aseptic technique.

Filter through a 0.22 μm filter if necessary and
sterile [6].

Inaccurate dosing Miscalculated volume,
incomplete dissolution

Double-check calculations; ensure peptide is fully
dissolved before use [6].

Loss of peptide
activity

Improper storage,
repeated freeze-thaw

Store lyophilized at ≤ -20°C; for solutions, aliquot
to minimize freeze-thaw cycles and refrigerate or

freeze promptly [6] [5].
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Storage Guidelines for Reconstituted Solutions

Stability drops significantly once peptides are in solution. Adhere to these guidelines to maintain the integrity

of your research samples [6] [5].

Condition Stability Expectation Recommendation

Refrigerated (2°C
- 8°C)

Several days to 1-2
weeks

Store immediately after reconstitution; return to fridge
after each use.

Frozen (-20°C) A few months Best practice: Aliquot into single-use volumes to
avoid repeated freeze-thaw cycles.

Frozen (-80°C) Up to 1 year (varies by
peptide)

For long-term storage of stock solutions.

Room
Temperature

Degradation occurs
more rapidly

Keep at room temperature only during active handling.

Critical Notes for Researchers

TFA Salt Consideration: The presence of trifluoroacetic acid (TFA) salt can affect the peptide's net
weight and solubility. Peptide content typically constitutes >80% of the total weight, with TFA

accounting for the remainder [2].
General Peptide Instability in Solution: Peptides containing Asn, Gln, Cys, Met, Trp, or Tyr are

generally less stable in solution [5].
Sterility Assurance: If sterility is required for your experiments, the reconstituted solution should be

filtered through a 0.22 μm filter. Note that the initial reconstitution process described is not a
guaranteed sterile operation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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